Cas no 2110380-10-2 (5-butyl-1-methyl-1H-pyrazol-4-amine)
5-butyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-butyl-1-methyl-1H-pyrazol-4-amine
- EN300-1798835
- 2110380-10-2
-
- Inchi: 1S/C8H15N3/c1-3-4-5-8-7(9)6-10-11(8)2/h6H,3-5,9H2,1-2H3
- InChI Key: OBEBFNBWGYJGSS-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(C=N1)N)CCCC
Computed Properties
- Exact Mass: 153.126597491g/mol
- Monoisotopic Mass: 153.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.8Ų
5-butyl-1-methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1798835-0.05g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1798835-0.1g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1798835-0.25g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1798835-0.5g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1798835-1.0g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1798835-2.5g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1798835-5.0g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1798835-10.0g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1798835-1g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1798835-5g |
5-butyl-1-methyl-1H-pyrazol-4-amine |
2110380-10-2 | 5g |
$3396.0 | 2023-09-19 |
5-butyl-1-methyl-1H-pyrazol-4-amine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 5-butyl-1-methyl-1H-pyrazol-4-amine
Introduction to 5-butyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2110380-10-2)
5-butyl-1-methyl-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 2110380-10-2, is a heterocyclic organic compound belonging to the pyrazole class. Pyrazoles are a significant group of nitrogen-containing heterocycles that have garnered considerable attention in pharmaceutical and agrochemical research due to their diverse biological activities and structural versatility. The compound features a butyl side chain at the 5-position and a methyl group at the 1-position of the pyrazole ring, along with an amine functional group at the 4-position. These structural features contribute to its unique chemical properties and potential applications in drug discovery and material science.
The 5-butyl-1-methyl-1H-pyrazol-4-amine molecule is characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of the butyl and methyl substituents enhances the compound's lipophilicity, making it a promising candidate for membrane interactions and receptor binding. The amine group at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made pyrazole derivatives valuable scaffolds in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-butyl-1-methyl-1H-pyrazol-4-amine as a lead compound for developing novel therapeutic agents. Studies have demonstrated that pyrazole derivatives can modulate various biological pathways, including enzyme inhibition, receptor antagonism, and anti-inflammatory effects. The structural motif of 5-butyl-1-methyl-1H-pyrazol-4-amine is particularly interesting because it can be modified to target specific disease mechanisms without compromising overall bioactivity.
In particular, researchers have explored the pharmacological potential of 5-butyl-1-methyl-1H-pyrazol-4-amine in addressing neurological disorders. Pyrazole-based compounds have shown promise in preclinical studies as modulators of neurotransmitter systems, such as gamma-amino butyric acid (GABA) and glutamate receptors. The amine functionality at the 4-position allows for interactions with these receptors, potentially leading to new treatments for conditions like epilepsy and neurodegenerative diseases. Additionally, the butyl side chain may enhance blood-brain barrier penetration, a critical factor for effective central nervous system (CNS) drug delivery.
The synthesis of 5-butyl-1-methyl-1H-pyrazol-4-amine typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions between hydrazines and ketones or aldehydes, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of producing pyrazole derivatives like 5-butyl-1-methyl-1H-pyrazol-4-am ine, enabling larger-scale production for research and commercial purposes.
From a chemical biology perspective, 5-butyl-1-methyl-1H-pyrazol -4-am ine serves as an excellent tool for studying enzyme kinetics and protein-ligand interactions. Its well-defined structure allows researchers to probe binding affinities and selectivity profiles against target enzymes or receptors. High-throughput screening (HTS) campaigns have utilized derivatives of this compound to identify novel bioactive molecules with therapeutic potential. The ability to fine-tune its chemical properties makes it a versatile building block for drug discovery libraries.
The agrochemical industry has also shown interest in pyrazole derivatives due to their herbicidal, fungicidal, and insecticidal properties. The structural features of 5-butyl -1-methyl -1H-pyrazol -4-am ine, including its nitrogen-rich heterocycle and alkyl substituents, contribute to its interaction with biological targets in pests and weeds. By modifying its chemical structure, researchers can develop environmentally friendly agrochemicals that are effective yet less toxic to non-target organisms.
Future research directions for 5-butyl -1-methyl -1H-pyrazol -4-am ine may include exploring its role in photodynamic therapy (PDT) or as a photosensitizer precursor. Pyrazole-based compounds have been investigated for their ability to generate reactive oxygen species upon light exposure, which can selectively kill cancer cells or microbial pathogens. The amine group at the 4-position provides a handle for attaching photosensitizing moieties, enhancing their efficacy in PDT applications.
In conclusion,5-butyl -1-methyl -1H-pyrazol -4-am ine (CAS No. 2110380 -10 -2) is a structurally interesting compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while recent advances in synthetic chemistry enable efficient production at scale. As research continues to uncover new applications for pyrazole derivatives,5-butyl -1-methyl -1H-pyrazol -4-am ine is poised to play an important role in developing innovative solutions across multiple scientific disciplines.
2110380-10-2 (5-butyl-1-methyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)